Cas no 41890-92-0 (2-Octanol,7-methoxy-3,7-dimethyl-)
41890-92-0 structure
Product Name:2-Octanol,7-methoxy-3,7-dimethyl-
CAS No:41890-92-0
MF:C11H24O2
MW:188.307064056396
CID:329069
Update Time:2026-05-14
2-Octanol,7-methoxy-3,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Octanol,7-methoxy-3,7-dimethyl-
- 2-Octanol, 3,7-dimethyl-7-methoxy-
- 3,7-Dimethyl-7-methoxy-2-octanol
- 3,7-dimethyl-7-methoxyoctan-2-ol
- 7-methoxy-3,7-dimethyl-2-octanol
- 7-methoxy-3,7-dimethyl-octan-2-ol
- BRN 1921024
- Dihydromethoxyelgenol
- EINECS 255-574-7
- Elesant
- Methoxyelgenol
- Osirol
-
- Inchi: InChI=1S/C11H24O2/c1-9(10(2)12)7-6-8-11(3,4)13-5/h9-10,12H,6-8H2,1-5H3
- InChI Key: ZJVRYPHKSDHLTC-UHFFFAOYSA-N
- SMILES: COC(C)(C)CCCC(C)C(O)C
Computed Properties
- Exact Mass: 188.178
- Monoisotopic Mass: 188.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.3
Experimental Properties
- Color/Form: Colorless to yellowish liquid
- Density: 0.9217 (rough estimate)
- Boiling Point: 263.33°C (rough estimate)
- Flash Point: 65.1ºC
- Refractive Index: 1.4260 (estimate)
- PSA: 29.46000
- LogP: 2.59860
2-Octanol,7-methoxy-3,7-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM560917-1g |
7-Methoxy-3,7-dimethyloctan-2-ol |
41890-92-0 | 95%+ | 1g |
$709 | 2023-02-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1139357-1g |
7-Methoxy-3,7-dimethyloctan-2-ol |
41890-92-0 | 98% | 1g |
¥5987.00 | 2024-05-14 |
2-Octanol,7-methoxy-3,7-dimethyl- Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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